Cas no 2172343-23-4 (3-chloro-1-(4-chloro-3-methylphenyl)methylpyrrolidine)

• Product Name: 3-chloro-1-(4-chloro-3-methylphenyl)methylpyrrolidine
• CAS No: 2172343-23-4
• MF: C₁₂H₁₅Cl₂N
• MW: 244.160201311111
• CID: 6054714
• PubChem ID: 165506676
• Update Time: 2025-10-30

3-chloro-1-(4-chloro-3-methylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-(4-chloro-3-methylphenyl)methylpyrrolidine
• EN300-1282799
• 3-chloro-1-[(4-chloro-3-methylphenyl)methyl]pyrrolidine
• 2172343-23-4

• Inchi： 1S/C12H15Cl2N/c1-9-6-10(2-3-12(9)14)7-15-5-4-11(13)8-15/h2-3,6,11H,4-5,7-8H2,1H3
• InChI Key： WRVGPZKVDZENFL-UHFFFAOYSA-N
• SMILES： ClC1CCN(CC2C=CC(=C(C)C=2)Cl)C1

Computed Properties

• Exact Mass: 243.0581549g/mol
• Monoisotopic Mass: 243.0581549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 3.2Ų

Additional information on 3-chloro-1-(4-chloro-3-methylphenyl)methylpyrrolidine

3-Chloro-1-(4-Chloro-3-Methylphenyl)Methylpyrrolidine: A Comprehensive Overview

3-Chloro-1-(4-chloro-3-methylphenyl)methylpyrrolidine (CAS No. 2172343-23-4) is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility and potential applications in drug design and material science. The molecule consists of a pyrrolidine ring, a five-membered nitrogen-containing ring, substituted with a chlorine atom at the 3-position and a 4-chloro-3-methylphenyl group at the 1-position. This substitution pattern imparts distinct chemical and physical properties to the compound, making it a subject of interest for researchers.

The synthesis of 3-chloro-1-(4-chloro-3-methylphenyl)methylpyrrolidine involves a series of well-established organic reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact. These improvements have facilitated the exploration of pyrrolidine derivatives in diverse applications, from agrochemicals to advanced materials.

One of the most promising areas of research involving 3-chloro-1-(4-chloro-3-methylphenyl)methylpyrrolidine is its potential as a building block in medicinal chemistry. Pyrrolidine rings are commonly found in bioactive molecules due to their ability to form hydrogen bonds and interact with biological targets. The presence of chlorine atoms at specific positions in this compound enhances its lipophilicity, which is crucial for drug absorption and bioavailability. Recent studies have demonstrated that pyrrolidine derivatives can serve as scaffolds for designing inhibitors of kinases, proteases, and other enzymes implicated in diseases such as cancer and neurodegenerative disorders.

In addition to its medicinal applications, 3-chloro-1-(4-chloro-3-methylphenyl)methylpyrrolidine has shown potential in materials science. The compound's ability to form stable complexes with metal ions has led to its investigation as a ligand in coordination chemistry. Researchers have explored its use in creating metal-organic frameworks (MOFs) and other porous materials with applications in gas storage, catalysis, and sensing technologies. The incorporation of chlorine atoms into the structure enhances the ligand's coordinating ability, making it a valuable component in these advanced materials.

The environmental impact of pyrrolidine derivatives has also been a topic of recent research. As industries increasingly prioritize sustainability, there is growing interest in understanding the biodegradation pathways and ecological effects of compounds like 3-chloro-1-(4-chloro-3-methylphenyl)methylpyrrolidine. Studies have shown that these compounds can undergo microbial degradation under specific conditions, reducing their persistence in the environment. However, further research is needed to optimize their production and disposal processes to minimize ecological risks.

From a structural perspective, 3-chloro-1-(4-chloro-3-methylphenyl)methylpyrrolidine exhibits interesting stereochemical properties due to the presence of chiral centers. The molecule's chirality plays a significant role in its interactions with biological systems, influencing pharmacokinetics and pharmacodynamics. Recent advancements in asymmetric synthesis have enabled the selective production of enantiopure forms of this compound, which is essential for studying its stereochemical effects in vivo.

In conclusion, 3-chloro-1-(4-chloro-3-methylphenyl)methylpyrrolidine (CAS No. 2172343-23-4) is a versatile compound with multifaceted applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers in fields ranging from medicinal chemistry to materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.